Cas no 440119-23-3 (3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester)

3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester is a quinazoline derivative with a functionalized propyl side chain and ester group, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its structural features, including the tetrahydroquinazoline core and carboxylate functionality, enable its use in the development of biologically active compounds, particularly in the design of enzyme inhibitors and receptor modulators. The methyl ester group enhances solubility and reactivity, facilitating further derivatization. This compound is valued for its potential in pharmaceutical research, offering a balanced combination of stability and reactivity for targeted modifications. Proper handling under controlled conditions is recommended due to its reactive functional groups.
3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester structure
440119-23-3 structure
Product Name:3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester
CAS No:440119-23-3
MF:C14H14N2O6
MW:306.270763874054
MDL:MFCD26130251
CID:5233354
Update Time:2025-10-12

3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester
    • MDL: MFCD26130251
    • Inchi: 1S/C14H14N2O6/c1-22-13(20)8-4-5-9-10(7-8)15-14(21)16(12(9)19)6-2-3-11(17)18/h4-5,7H,2-3,6H2,1H3,(H,15,21)(H,17,18)
    • InChI Key: DJRIVGMCYURYGD-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC(C(OC)=O)=C2)C(=O)N(CCCC(O)=O)C1=O

3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
BS-9993-100MG
4-[7-(methoxycarbonyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]butanoic acid
440119-23-3 >95%
100mg
£171.07 2023-09-08
Key Organics Ltd
BS-9993-0.5G
4-[7-(methoxycarbonyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]butanoic acid
440119-23-3 >95%
0.5g
£234.00 2023-09-08
Key Organics Ltd
BS-9993-1G
4-[7-(methoxycarbonyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]butanoic acid
440119-23-3 >95%
1g
£383.00 2023-09-08
Key Organics Ltd
BS-9993-5G
4-[7-(methoxycarbonyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]butanoic acid
440119-23-3 >95%
5g
£812.00 2023-09-08
Key Organics Ltd
BS-9993-10G
4-[7-(methoxycarbonyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]butanoic acid
440119-23-3 >95%
10g
£1147.00 2023-09-08

3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester Related Literature

Additional information on 3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester

Comprehensive Overview of 3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester (CAS No. 440119-23-3)

The compound 3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester (CAS No. 440119-23-3) is a specialized quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a methyl ester and a carboxy-propyl side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for quinazoline-based compounds has surged, driven by their applications in developing kinase inhibitors and anticancer agents. The methyl ester group in CAS No. 440119-23-3 enhances its solubility and bioavailability, making it a preferred choice for medicinal chemistry studies. Additionally, the carboxy-propyl moiety provides a versatile handle for further chemical modifications, enabling the creation of derivatives with tailored properties.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester?" This reflects the growing interest in scalable and efficient synthesis methods for this compound. Researchers have explored various pathways, including condensation reactions and cyclization strategies, to optimize yield and purity. The compound's CAS No. 440119-23-3 is often cross-referenced in patents and publications, highlighting its importance in intellectual property related to quinazoline chemistry.

Another hot topic is the biological activity of 3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester. Studies suggest its potential as a scaffold for designing inhibitors of key enzymes like dihydrofolate reductase (DHFR) and tyrosine kinases. These enzymes are critical targets in treating diseases such as cancer and autoimmune disorders. The compound's ability to modulate enzyme activity has sparked interest in its use as a lead molecule in preclinical research.

From an SEO perspective, keywords like "quinazoline derivatives," "methyl ester synthesis," and "CAS No. 440119-23-3 applications" are highly searched in academic and industrial databases. This underscores the need for comprehensive resources on this compound. Furthermore, the rise of AI-driven drug discovery has increased the relevance of such specialized chemicals, as they are often used in virtual screening and molecular docking studies.

In conclusion, 3-(3-Carboxy-propyl)-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-7-carboxylic acid methyl ester (CAS No. 440119-23-3) is a compound of immense scientific and commercial value. Its versatility in synthesis and potential therapeutic applications make it a focal point in modern chemistry and pharmacology. As research advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent